Cas no 2621-79-6 (N-methyl-N-phenylurethane)

N-methyl-N-phenylurethane Properties

Names and Identifiers

• N-methyl-N-phenylurethane
• Ethyl N-methyl-N-phenylcarbamate
• AC1L2PJS
• ACMC-1CEIR
• Carbamic acid,methylphenyl-,ethyl ester
• Carbanilic acid,N-methyl-,ethyl ester
• Ethyl methylphenylcarbamate
• ETHYL N
• methyl-phenyl-carbamic acid ethyl ester
• Methyl-phenyl-carbamidsaeure-aethylester
• Methyl-phenyl-urethan
• N-methyl N-phenyl carbamate d'ethyle
• N-Methylcarbanilic acid,ethyl ester
• N-Methyl-carbanilsaeure-aethylester
• N-Methyl-N-Phenyl-Carbamic Acid Ethyl Ester
• N-Methyl-N-phenyurethane
• Ethyl N-methylcarbanilate
• NSC 65608
• C13886
• NS00021084
• NSC65608
• Carbamic acid,N-methyl-N-phenyl-,ethyl ester
• N-Methylcarbanilic acid, ethyl ester
• DTXSID40180850
• Carbamic acid, methylphenyl-, ethyl ester
• J-016325
• AMY28241
• SCHEMBL442790
• Ethyl methyl(phenyl)carbamate
• NSC-65608
• AI3-06181
• Carbamic acid, N-methyl-N-phenyl-, ethyl ester
• 2621-79-6
• AKOS005206882
• FT-0634406
• N-Methyl-N-phenylurethane, 96%
• methylphenylurethan
• Carbanilic acid, N-methyl-, ethyl ester
• EINECS 220-065-0
• NCIOpen2_000149
• Ethylmethyl(phenyl)carbamate
• DB-046897
• +Expand

• MDL： MFCD00009105
• InChIKey： QHGZFCAIXRVHID-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO2/c1-3-13-10(12)11(2)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
• SMILES： CCOC(=O)N(C)C1=CC=CC=C1
• BRN： 2211046

Computed Properties

• Exact Mass: 179.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 179.095
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• LogP: 2.27930
• PSA: 29.54000
• Refractive Index: n20/D 1.515(lit.)
• Boiling Point: 116 ºC (8 Torr)
• Melting Point: 242-244 ºC
• Flash Point: 104.0±18.7 ºC,
• Solubility: Slightly soluble (4.7 g/l) (25 º C),
• Color/Form: Not available
• Solubility: Not available
• Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),

N-methyl-N-phenylurethane Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2810
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

N-methyl-N-phenylurethane Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%